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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the reactivity of
strontium peroxide with combustible materials. The following troubleshooting guides and
frequently asked questions (FAQs) are designed to address specific issues you may encounter
during your experiments.

Troubleshooting Guides

Issue 1: Unexpected Exothermic Reaction or Ignition
When Mixing Strontium Peroxide with an Organic
Solvent.

Question: | observed a sudden temperature increase and a small fire when | mixed strontium
peroxide with [Organic Solvent, e.g., acetone]. What happened and how can | prevent this?

Answer:

Strontium peroxide is a strong oxidizing agent and can react vigorously with organic
materials, especially those that are easily oxidized.[1][2][3][4] Acetone, while a common
solvent, is a ketone and can be oxidized, leading to a rapid release of energy in the form of
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heat and potentially ignition. The reaction is often catalyzed by trace amounts of impurities or
water.[3]

Prevention and Mitigation:

» Avoid Direct Mixing: Do not directly mix strontium peroxide powder with pure, undiluted
organic solvents, especially those with low ignition points.

o Use of Inert Solvents: If a solvent is necessary, choose a non-combustible or less reactive
option. Perfluorinated solvents or highly chlorinated solvents may be suitable alternatives,
but compatibility must be verified.

o Controlled Conditions: If the experimental procedure requires the use of a combustible
solvent, the addition of strontium peroxide should be done in a controlled manner (e.g.,
small portions at a time) in a well-ventilated fume hood, with continuous monitoring of the
temperature.[2] An inert atmosphere (e.g., nitrogen or argon) can also be used to prevent
ignition.

o Emergency Preparedness: Always have appropriate fire extinguishing media readily
available. For fires involving strong oxidizers, flooding with water from a safe distance is
often recommended to cool the reaction and surrounding materials.[1][5] Do not use dry
chemical extinguishers that are not rated for oxidizer fires.

Issue 2: A Mixture of Strontium Peroxide and a
Powdered Metal Appears Unstable and Prone to
Spontaneous Ignition.

Question: | prepared a mixture of strontium peroxide and finely powdered aluminum for a
subsequent reaction, but it seems to be generating heat even at room temperature. Is this
normal?

Answer:

No, this is not normal and indicates a potentially hazardous situation. Mixtures of strong
oxidizers like strontium peroxide with finely divided metals, such as aluminum, are highly
energetic and can be sensitive to heat, friction, and even static discharge.[1][2] The large
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surface area of the powdered metal increases its reactivity, and a slow oxidation process can
begin at ambient temperatures, generating heat that can lead to a runaway reaction and
spontaneous ignition.[4]

Prevention and Mitigation:

» Prepare Mixtures Immediately Before Use: Do not store mixtures of strontium peroxide and
combustible powders. Prepare only the amount needed for the immediate experiment.

e Avoid Grinding or Milling: Do not grind or mill strontium peroxide and a combustible
material together, as the friction can provide the energy needed for ignition.

» Control Static Electricity: Use anti-static mats and wrist straps, and ensure all equipment is
properly grounded, especially when handling fine powders.

o Use of Phlegmatizing Agents: In some applications, a small amount of an inert material
(phlegmatizing agent), such as a high-boiling point oil or wax, can be added to reduce the
sensitivity of the mixture. However, the compatibility of this agent must be thoroughly
evaluated.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with strontium peroxide in the context of
combustible materials?

Al: The primary hazard is its strong oxidizing potential. Strontium peroxide can:
« Intensify fires of combustible materials.[2][4]
o Cause spontaneous ignition when in contact with easily oxidizable materials.[1]

o Form explosive mixtures with finely divided combustible materials, which can be sensitive to
heat, shock, or friction.[1][3]

Q2: Which types of combustible materials are most reactive with strontium peroxide?

A2: While a comprehensive reactivity list is not available, the following categories of materials
are known to be highly incompatible:
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» Organic Compounds: Alcohols, ethers, ketones, aldehydes, and hydrocarbons can all react
exothermically.[3]

e Powdered Metals: Aluminum, magnesium, zinc, and iron powders can form highly energetic
and sensitive mixtures.[2]

e Reducing Agents: Materials like sulfur, phosphorus, and hydrides will react vigorously.[6]

o Cellulosic Materials: Paper, wood, and cotton can be easily ignited by strontium peroxide,
especially if contaminated and allowed to dry.[1]

Q3: How should I store strontium peroxide to minimize risks?

A3: Store strontium peroxide in a cool, dry, well-ventilated area away from all combustible
materials, organic substances, and reducing agents.[2][3] The storage containers should be
tightly sealed to prevent contamination and reaction with moisture in the air.[2]

Q4: What should | do in case of a spill of strontium peroxide?

A4: For a small, dry spill, carefully sweep up the material using non-sparking tools and place it
in a designated, labeled container for hazardous waste disposal. Avoid creating dust. The area
should then be thoroughly cleaned with water. For a large spill, evacuate the area and contact
your institution's emergency response team. Do not use paper towels or other combustible
materials to clean up the spill.[1]

Q5: Can | use a standard ABC dry chemical fire extinguisher on a fire involving strontium
peroxide?

A5: It is not recommended. Fires involving strong oxidizers may not be effectively extinguished
by smothering agents like those in some dry chemical extinguishers, as the oxidizer provides
its own oxygen source. The recommended procedure is to use large amounts of water to cool
the reaction and surrounding materials.[1][5] Always consult your institution's safety guidelines
and the material's Safety Data Sheet (SDS).

Data Presentation

Table 1: Reactivity of Strontium Peroxide with Selected Combustible Materials (Qualitative)
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. ) L. Observations and
Combustible Material Reactivity Level .
Potential Hazards

Can be easily ignited,
Cellulose (e.g., paper, wood) High especially when contaminated
and dry.[1]

Forms a highly energetic and
_ _ sensitive mixture. Can ignite
Powdered Aluminum Very High o )
from friction or static

discharge.[7]

Similar to aluminum, forms a
Powdered Magnesium Very High highly reactive and easily

ignitable mixture.

Reacts vigorously upon
Sulfur High heating, producing sulfur
oxides.

Can form pyrotechnic mixtures

Carbon (Charcoal) Moderate to High )
that burn rapidly.[8]

) Can react exothermically,
Acetone High ] o
leading to ignition.

) Can be readily oxidized,
Ethanol High ) o
posing a fire risk.

Note: The reactivity levels are qualitative and based on general chemical principles and
available literature. The actual reactivity can be influenced by factors such as particle size,
temperature, and the presence of catalysts.

Experimental Protocols
Protocol 1: Small-Scale Reactivity Screening of
Strontium Peroxide with a Solid Combustible Material

Objective: To qualitatively assess the reactivity of strontium peroxide with a solid combustible
material under controlled heating.
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Disclaimer: This experiment should only be performed by trained personnel in a controlled
laboratory environment with appropriate safety measures in place.

Materials:

e Strontium peroxide (SrOz2)

o Combustible material to be tested (e.g., finely powdered cellulose, sulfur)
e Small ceramic crucibles

e Hot plate with temperature control

e Spatula (non-sparking)

e Fume hood

o Safety shield

» Thermal imaging camera (optional, for monitoring temperature changes)
Procedure:

e Place a small, measured amount (e.g., 100 mg) of the combustible material into a ceramic
crucible.

 |n a separate weighing boat, measure an equivalent amount of strontium peroxide.

o Carefully add the strontium peroxide to the crucible containing the combustible material.
e Gently mix the powders with a non-sparking spatula. Do not grind the mixture.

o Place the crucible on a hot plate within a fume hood, behind a safety shield.

o Slowly increase the temperature of the hot plate, starting from ambient temperature.

o Continuously observe the mixture for any signs of reaction, such as color change, gas
evolution, smoking, or ignition.
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« If a thermal imaging camera is available, monitor the temperature of the mixture.
e Record the temperature at which any reaction is observed.

» If no reaction is observed up to the decomposition temperature of strontium peroxide (~410
°C), allow the crucible to cool completely before disposal.
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Caption: Experimental workflow for small-scale reactivity screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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